Cas no 1153278-27-3 (2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile)

• Product Name: 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile
• CAS No: 1153278-27-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD12179364
• CID: 2161340
• Update Time: 2025-05-20

2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile
• Benzonitrile, 2-[[(2-hydroxyethyl)amino]methyl]-

• MDL： MFCD12179364
• Inchi： 1S/C10H12N2O/c11-7-9-3-1-2-4-10(9)8-12-5-6-13/h1-4,12-13H,5-6,8H2
• InChI Key： WMYIIYCQNVEBRO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1CNCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile

Introduction to 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile (CAS No. 1153278-27-3)

2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1153278-27-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzonitrile core substituted with a 2-hydroxy-ethylaminomethyl group, exhibits unique structural and functional properties that make it a valuable candidate for further research and development in drug discovery.

The structural framework of 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile combines the aromatic stability of the benzene ring with the polarizability provided by the nitrile group and the hydrophilic nature of the 2-hydroxy-ethylamino moiety. This combination suggests potential applications in modulating biological pathways, particularly those involving protein-protein interactions or enzyme inhibition. The presence of both hydrophobic and hydrophilic regions in its structure allows for favorable solubility profiles, which is a critical factor in drug formulation and delivery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various therapeutic areas, including oncology, neurodegenerative diseases, and inflammatory disorders. The benzonitrile scaffold is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. The introduction of the 2-hydroxy-ethylaminomethyl group further enhances the compound's potential by introducing a flexible side chain that can be tailored for optimal binding affinity and selectivity.

One of the most compelling aspects of 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile is its potential as a lead compound for drug development. Preclinical studies have begun to explore its pharmacological properties, revealing promising results in vitro and in vivo. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors involved in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The hydroxyl group in the 2-hydroxy-ethylamino moiety plays a crucial role in modulating the compound's reactivity and interactions with biological targets. This functional group can participate in hydrogen bonding, both as a donor and an acceptor, which is essential for achieving high binding affinity. Furthermore, the flexibility of the side chain allows for conformational adjustments that can optimize binding to specific protein pockets. These characteristics make 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile a versatile scaffold for designing molecules with tailored pharmacological profiles.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile. Molecular docking simulations and virtual screening have identified several derivatives with enhanced potency and selectivity. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding modes and optimize molecular structures before conducting expensive experimental trials.

The synthesis of 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the hydroxyl-ethylamino group onto the benzonitrile core, followed by protection-deprotection strategies to control reactivity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research into its biological activities.

In conclusion, 2-[(2-Hydroxy-ethylamino)-methyl]-benzonitrile (CAS No. 1153278-27-3) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its combination of an aromatic benzonitrile core with a flexible hydroxyl-ethylamino side chain offers opportunities for designing molecules with improved pharmacokinetic properties and target specificity. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in future drug development efforts.